Cas no 2169858-27-7 (ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate)

Ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate is a specialized organic compound featuring a tetrahydrobenzothiazole core with an ethyl ester-substituted exocyclic double bond. Its conjugated structure and heterocyclic framework make it a valuable intermediate in synthetic chemistry, particularly for the development of pharmacologically active molecules or functional materials. The (7Z)-configuration ensures precise stereochemical control, which is critical for applications requiring defined molecular geometry. The compound’s reactivity, influenced by the electron-rich benzothiazole moiety and the ester group, allows for further functionalization, enabling its use in cross-coupling reactions or cyclization processes. This makes it a versatile building block in medicinal and materials chemistry research.
ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate structure
2169858-27-7 structure
Product Name:ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate
CAS No:2169858-27-7
MF:C12H15NO2S
MW:237.31800198555
CID:6370585
PubChem ID:165606365
Update Time:2025-05-21

ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate
    • ethyl 2-[(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylidene]acetate
    • EN300-1460562
    • 2169858-27-7
    • Inchi: 1S/C12H15NO2S/c1-3-15-11(14)7-9-5-4-6-10-12(9)16-8(2)13-10/h7H,3-6H2,1-2H3/b9-7-
    • InChI Key: TZOFLSKKCVCMCT-CLFYSBASSA-N
    • SMILES: S1C(C)=NC2=C1/C(=C\C(=O)OCC)/CCC2

Computed Properties

  • Exact Mass: 237.08234989g/mol
  • Monoisotopic Mass: 237.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.4Ų

ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate Pricemore >>

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Additional information on ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate

Comprehensive Guide to Ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate (CAS No. 2169858-27-7): Properties, Applications, and Market Insights

Ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate (CAS No. 2169858-27-7) is a specialized organic compound with a unique molecular structure that combines a benzothiazole core with an ethyl ester functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The (7Z)-configuration of the double bond in its structure plays a crucial role in determining its chemical reactivity and biological activity.

In recent years, researchers have focused on benzothiazole derivatives like ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate for their diverse applications in drug discovery. The compound's molecular framework makes it particularly interesting for developing anti-inflammatory agents and central nervous system (CNS) drugs, addressing current healthcare challenges such as neurodegenerative diseases. Its ethyl ester group enhances solubility properties, making it valuable for formulation development in pharmaceutical applications.

The synthesis of CAS 2169858-27-7 typically involves multi-step organic reactions, with careful control of stereochemistry to maintain the (7Z)-configuration. Advanced analytical techniques including NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound. Recent publications highlight its use as a key intermediate in creating more complex molecules with potential therapeutic benefits, particularly in areas like cancer research and antimicrobial development.

From a commercial perspective, ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate has seen growing demand in the fine chemicals market. Suppliers specializing in heterocyclic compounds and pharmaceutical intermediates have reported increased inquiries about this specific CAS number. The compound's stability under various storage conditions and its compatibility with common organic solvents contribute to its practicality in industrial applications.

Environmental and safety considerations for 2169858-27-7 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should be used when handling this compound. Researchers are particularly interested in its green chemistry potential, with studies exploring more sustainable synthetic routes to produce this valuable intermediate.

The future outlook for ethyl 2-(7Z)-2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ylideneacetate appears promising, with ongoing research exploring its potential in medicinal chemistry and material science. Its unique structural features make it a candidate for developing novel small molecule therapeutics and functional materials. As synthetic methodologies advance, we can expect to see broader applications of this compound across multiple scientific disciplines.

For researchers working with CAS 2169858-27-7, it's important to note that proper characterization of the (7Z)-isomer is crucial for ensuring research reproducibility. Recent advancements in analytical chemistry have improved the ability to distinguish between different stereoisomers of this compound, enhancing the quality of research outcomes. The compound's growing importance in drug discovery pipelines suggests it will remain a focus of scientific investigation in the coming years.

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